Cas no 851129-36-7 (2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 851129-36-7
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 6261901
• PubChem ID: 2155820
• Update Time: 2025-05-19

2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-((5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone
• 851129-36-7
• 2-{[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• SR-01000124725-1
• SR-01000124725
• F0594-0521
• 2-[[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• AKOS001783461

• Inchi： 1S/C18H23N3O2S/c1-12-6-8-21(9-7-12)16(22)11-24-18-20-19-17(23-18)15-5-4-13(2)14(3)10-15/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key： OERDCMQVQOHWHY-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(C)=C(C)C=2)O1)CC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.5Ų

Additional information on 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 851129-36-7)

The compound 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 851129-36-7) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a 1,3,4-oxadiazole core, a 3,4-dimethylphenyl substituent, and a 4-methylpiperidin-1-yl moiety, which collectively contribute to its distinct physicochemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one has surged, driven by advancements in synthetic chemistry and computational modeling. Researchers are particularly interested in its oxadiazole ring, a five-membered heterocycle known for its stability and versatility in medicinal chemistry. The sulfanyl linkage in this compound further enhances its reactivity, making it a valuable intermediate for designing targeted therapies.

The 3,4-dimethylphenyl group in this molecule is a critical structural feature, often associated with improved lipophilicity and bioavailability. This attribute aligns with current trends in drug development, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority. Additionally, the 4-methylpiperidin-1-yl fragment introduces a basic nitrogen center, which can influence the compound's interaction with biological targets, such as enzymes or receptors.

From a synthetic perspective, CAS No. 851129-36-7 exemplifies the growing interest in multicomponent reactions and green chemistry approaches. Modern laboratories are increasingly adopting sustainable methods to synthesize such complex molecules, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The potential applications of 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one extend beyond pharmaceuticals. Its unique structure makes it a candidate for organic electronics and advanced materials, where heterocyclic compounds are prized for their electronic properties. Researchers are exploring its use in OLEDs (Organic Light-Emitting Diodes) and sensors, leveraging its conjugated system and tunable functionality.

In the context of AI-driven drug discovery, compounds like CAS No. 851129-36-7 are frequently analyzed using machine learning algorithms to predict their biological activity and toxicity profiles. This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional screening methods. The integration of cheminformatics and bioinformatics tools has further enhanced the study of such molecules.

Quality control and analytical characterization are paramount for 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one. Techniques like HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry are routinely employed to ensure purity and structural integrity. These methods are essential for meeting regulatory standards in industries where precision and reproducibility are critical.

The future of CAS No. 851129-36-7 lies in interdisciplinary collaboration. Chemists, biologists, and material scientists are working together to unlock its full potential. Whether in targeted drug delivery, catalysis, or nanotechnology, this compound exemplifies the convergence of innovation and practicality in modern science.